Cas no 16429-21-3 (2-Oxepanone, 7-hexyl-)
2-Oxepanone, 7-hexyl- structure
Product Name:2-Oxepanone, 7-hexyl-
CAS No:16429-21-3
MF:C12H22O2
MW:198.301884174347
CID:158161
Update Time:2025-04-19
2-Oxepanone, 7-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxepanone, 7-hexyl-
- 7-hexyloxepan-2-one
- 2-Oxepanone,7-hexyl
- 6-dodecanolide
- 6-Hexylhexanolide
- 7-(R,S)-hexyloxepan-2-one
- 7-Hexyl-2-oxepanone
- 7-hexylcaprolactone
- DELTA-DODECANOLACTONE
- EINECS 240-483-7
- FEMA No. 3610
- 7-hexyl-2-oxepanon
- 6-hydroxy-dodecanoic acid epsilon-lactone
- epsilon-dodecalactone
- epsilon-hydroxydodecanoic acid lactone
- FEMA 2401
- DODECANOLACTONE
- D-DODECALACTONE
- DELTA-LAUROLACTONE
- DODECALACTONE, DELTA-
-
- Inchi: 1S/C12H22O2/c1-2-3-4-5-8-11-9-6-7-10-12(13)14-11/h11H,2-10H2,1H3
- InChI Key: FRTMRFCNTDDSOB-UHFFFAOYSA-N
- SMILES: C1(CCCCCC)CCCCC(=O)O1
Computed Properties
- Exact Mass: 198.16200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 0.942 g/mL at 25 °C(lit.)
- Melting Point: −12 °C(lit.)
- Boiling Point: 140-141 °C1 mm Hg(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.460(lit.)
- PSA: 26.30000
- LogP: 3.44260
- Solubility: Not determined
- FEMA: 3610 | EPSILON-DODECALACTONE
2-Oxepanone, 7-hexyl- Security Information
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S37/39
- RTECS:UQ0850000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
2-Oxepanone, 7-hexyl- Customs Data
- HS CODE:2932209090
- Customs Data:
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Oxepanone, 7-hexyl- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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